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Compound of Interest

Compound Name: 1-Methyl-2-naphthol

Cat. No.: B091520

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, suppliers, and key technical data for 1-Methyl-2-naphthol (CAS No. 1076-26-2).
This document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and other scientific endeavors requiring this
chemical compound.

Commercial Availability and Suppliers

1-Methyl-2-naphthol is commercially available from a variety of suppliers, catering to different
research and development needs. The purity levels, available quantities, and pricing can vary
among suppliers. A summary of this information is provided in the table below to facilitate easy
comparison.
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. . Available .
Supplier Purity . Price (USD/EUR)
Quantities
, $45 (50mg), €496.53
ChemicalBook 98% 50mg, 5mg
(5mg)[1]
€39.00 (100mg),
€50.00 (250mg),
o 100mg, 250mg, 14,
CymitQuimica 98% Eq 104, 25 €95.00 (19g), €213.00
9. 59, 259 (59), €507.00 (10g),
Inquire (259)[2]
Hit2Lead
_ 95% 1g $77[3]
(ChemBridge)
Key Organics >95% 1g £264.00[4]
Henan Aochuang Inquire for bulk )
) 98% - Inquire[1]
Chemical Co., Ltd. quantities
Shanghai Run-Biotech naui naui inquire[1]
nquire nquire nquire
Co., Ltd. a a a
Bide Pharmatech Ltd. Inquire Inquire Inquire[1]
Shanghai GaoDao
Pharmaceutical Co., Inquire Inquire Inquire[1]
Ltd.
Shanghai YuanYe
Biotechnology Co., Inquire Inquire Inquire[1]
Ltd.
Chengdu Senior
Pharma Technology Inquire Inquire Inquire[1]
Co. Ltd.
Shanghai alkynechem ) ) )
Inquire Inquire Inquire[1]

Co., Ltd.

Physicochemical Properties
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Property Value

CAS Number 1076-26-2[3]

Molecular Formula C11H100]3]

Molecular Weight 158.20 g/mol [3]
Appearance Solid[2]

Melting Point 112 °C

Boiling Point 243.28 °C at 760 mmHg
IUPAC Name 1-methylnaphthalen-2-ol[3]

Synthesis and Purification
General Synthesis Protocol: Methylation of 2-Naphthol

A common method for the synthesis of 1-Methyl-2-naphthol is through the methylation of 2-
naphthol. While various specific reagents and conditions can be employed, a general protocol
is outlined below, based on established chemical principles.

Materials:

2-Naphthol

e Methylating agent (e.g., dimethyl sulfate, methyl iodide)

¢ Base (e.g., potassium carbonate, sodium hydroxide)

e Solvent (e.g., acetone, ethanol, or a greener alternative like dimethyl carbonate)[4]
» Reaction vessel with stirring and temperature control

o Extraction and purification apparatus

Procedure:

o Dissolve 2-naphthol and a suitable base in an appropriate solvent within the reaction vessel.
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» With continuous stirring, slowly add the methylating agent to the solution at a controlled
temperature.

» Allow the reaction to proceed for a specified time, monitoring its progress using techniques
like Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction and neutralize any excess base.
o Extract the crude product using an organic solvent.

o Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., sodium
sulfate).

» Remove the solvent under reduced pressure to obtain the crude 1-Methyl-2-naphthol.

Purification by Recrystallization

The crude product can be purified by recrystallization to obtain a higher purity solid.

Materials:

Crude 1-Methyl-2-naphthol

Recrystallization solvent (e.g., ethanol, methanol, or a solvent mixture)

Heating and cooling apparatus

Filtration equipment

Procedure:

Dissolve the crude 1-Methyl-2-naphthol in a minimal amount of a suitable hot solvent.

If insoluble impurities are present, perform a hot filtration.

Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to
induce crystallization.

Collect the purified crystals by filtration.
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e Wash the crystals with a small amount of cold solvent.

e Dry the crystals under vacuum to remove any residual solvent. The choice of solvent is
crucial for effective purification.[5]

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful technique for the identification and quantification of 1-Methyl-2-naphthol.
A general protocol for its analysis is provided below.

Instrumentation:
e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

e Capillary column suitable for the analysis of semi-volatile organic compounds (e.g., (5%-
phenyl)-methylpolysiloxane)[6]

Sample Preparation:

e Prepare a standard stock solution of 1-Methyl-2-naphthol of known concentration in a
suitable solvent (e.g., acetonitrile, hexane).[7]

» For biological samples, an extraction and derivatization step may be necessary. For
instance, in urine analysis, enzymatic hydrolysis is often performed to cleave conjugates,
followed by derivatization with an agent like acetic anhydride.[7]

GC-MS Parameters (General):
e Injector Temperature: 250 °C

o Oven Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a short period,
then ramp up the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature
(e.g., 300 °C).[7]

e Carrier Gas: Helium at a constant flow rate.
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e Mass Spectrometer: Operate in electron ionization (El) mode, scanning a suitable mass
range or in selected ion monitoring (SIM) mode for higher sensitivity.[6]

The resulting chromatogram will show a peak at a specific retention time for 1-Methyl-2-
naphthol, and the mass spectrum of this peak will provide a unique fragmentation pattern for
its identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of 1-Methyl-2-naphthol.

e 1H NMR (400 MHz, CDCIs): The proton NMR spectrum will show characteristic signals for
the aromatic protons on the naphthalene ring and the methyl group protons.

e 13C NMR (100 MHz, CDCIs): The carbon NMR spectrum will display distinct signals for each
of the eleven carbon atoms in the molecule.[3]

Biological Activity and Potential Signhaling Pathways

The biological activity of 1-Methyl-2-naphthol is not as extensively studied as its parent
compound, naphthalene. However, based on the metabolism of naphthalene and related
compounds, a potential metabolic pathway and its implications can be inferred.

Naphthalene is metabolized in the body by cytochrome P450 (CYP) enzymes to form
naphthalene-1,2-oxide. This epoxide can then undergo several transformations, including
enzymatic hydration to a dihydrodiol, conjugation with glutathione, or rearrangement to form
naphthols.[8] 1-Methyl-2-naphthol, as a methylated naphthol, may have its own distinct
metabolic fate and biological effects.

Potential Metabolic and Signaling Pathway

The following diagram illustrates a hypothesized metabolic pathway for 1-Methyl-2-naphthol
and its potential interaction with cellular signaling, based on the known metabolism of related
naphthalenes.
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Hypothesized Metabolic Pathway of 1-Methyl-2-naphthol

Click to download full resolution via product page
Caption: Hypothesized metabolic pathway of 1-Methyl-2-naphthol.

This pathway suggests that 1-Methyl-2-naphthol may undergo Phase | metabolism, potentially
generating reactive intermediates. These intermediates can then be detoxified through Phase I
conjugation reactions or interact with cellular macromolecules, leading to cellular stress and
potential toxicity. Further research is needed to elucidate the specific enzymes and signaling
molecules involved in the biological effects of 1-Methyl-2-naphthol.

Experimental Workflows
Logical Workflow for Investigating Biological Activity

The following diagram outlines a logical workflow for researchers investigating the biological
activity of 1-Methyl-2-naphthol.
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Experimental Workflow for Biological Activity Assessment

1-Methyl-2-naphthol
Preparation & Characterization

In Vitro Assays
(Cell Viability, Enzyme Inhibition)

Signaling Pathway Analysis
(Western Blot, gPCR)

In Vivo Studies
(Animal Models)

Data Analysis & Interpretation

Click to download full resolution via product page
Caption: Workflow for assessing biological activity.

This workflow provides a structured approach, starting from compound preparation and moving
through in vitro and in vivo studies to data analysis, enabling a comprehensive evaluation of
the biological effects of 1-Methyl-2-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Availability and Technical Guide for 1-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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